
An In-depth Technical Guide to the Safe
Handling of 6-Methoxynicotinic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Methoxynicotinic acid

Cat. No.: B032813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-Methoxynicotinic
acid (CAS No: 66572-55-2), a compound utilized in the synthesis of various pharmaceutical

agents. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Section 1: GHS Hazard Identification and
Classification
6-Methoxynicotinic acid is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to irritation and aquatic toxicity.

Table 1: GHS Classification and Hazard Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b032813?utm_src=pdf-interest
https://www.benchchem.com/product/b032813?utm_src=pdf-body
https://www.benchchem.com/product/b032813?utm_src=pdf-body
https://www.benchchem.com/product/b032813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification Code Hazard Statement

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation.

[1]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

H335
May cause respiratory

irritation.[2]

Hazardous to the aquatic

environment — Acute hazard
H402 Harmful to aquatic life.

GHS Pictogram:

alt text

Signal Word: Warning

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below.

Table 2: Precautionary Statements for 6-Methoxynicotinic Acid
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Category Code Statement

Prevention P261 Avoid breathing dust.[2]

P264
Wash skin thoroughly after

handling.[1]

P271
Use only outdoors or in a well-

ventilated area.

P273
Avoid release to the

environment.

P280
Wear protective gloves/ eye

protection/ face protection.[1]

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.[1]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P312
Call a POISON CENTER/

doctor if you feel unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/ attention.

P337 + P313
If eye irritation persists: Get

medical advice/ attention.[1]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[1]

Storage P403 + P233 Store in a well-ventilated

place. Keep container tightly
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closed.

P405 Store locked up.

Disposal P501

Dispose of contents/ container

to an approved waste disposal

plant.

Section 2: Safe Handling and Personal Protective
Equipment (PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

essential to minimize exposure and associated risks.

Experimental Protocol for Safe Handling:

Engineering Controls: Always handle 6-Methoxynicotinic acid in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation of dust. Ensure that safety

showers and eyewash stations are readily accessible.[3]

Personal Protective Equipment:

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected before use and disposed of properly after handling the substance.[1]

Eye Protection: Use safety glasses with side-shields or chemical goggles.[1][3] A face

shield may be necessary for operations with a higher risk of splashing.[3]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[1][3]

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH/MSHA-approved respirator.[1][3]

Hygiene Measures: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b032813?utm_src=pdf-body
https://content.labscoop.com/products/fc1c53f8-5bb3-4769-a079-21728b554fcd/QifZpM1894_US_EN.pdf
https://www.tcichemicals.com/BE/en/sds/M2041_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2041_EU_6N.pdf
https://content.labscoop.com/products/fc1c53f8-5bb3-4769-a079-21728b554fcd/QifZpM1894_US_EN.pdf
https://content.labscoop.com/products/fc1c53f8-5bb3-4769-a079-21728b554fcd/QifZpM1894_US_EN.pdf
https://www.tcichemicals.com/BE/en/sds/M2041_EU_6N.pdf
https://content.labscoop.com/products/fc1c53f8-5bb3-4769-a079-21728b554fcd/QifZpM1894_US_EN.pdf
https://www.tcichemicals.com/BE/en/sds/M2041_EU_6N.pdf
https://content.labscoop.com/products/fc1c53f8-5bb3-4769-a079-21728b554fcd/QifZpM1894_US_EN.pdf
https://content.labscoop.com/products/fc1c53f8-5bb3-4769-a079-21728b554fcd/QifZpM1894_US_EN.pdf
https://www.tcichemicals.com/BE/en/sds/M2041_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow Diagram:

Safe Handling Workflow for 6-Methoxynicotinic Acid

Preparation
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Perform Experiment

Decontaminate Work Area & Equipment

Dispose of Waste Properly

Remove & Dispose of PPE

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of 6-Methoxynicotinic acid.

Section 3: First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Table 3: First Aid Procedures for 6-Methoxynicotinic Acid

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

Skin Contact

Immediately flush skin with plenty of soap and

water. Remove contaminated clothing. If

irritation persists, get medical attention.[4]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present

and easy to do. Continue rinsing. Seek

immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Section 4: Accidental Release Measures and
Disposal
Spill Cleanup Protocol:

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Avoid dust formation.
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Personal Protection: Wear appropriate personal protective equipment as detailed in Section

2.

Cleanup: Carefully sweep up the spilled solid material and place it into a suitable, labeled

container for disposal.[5] Avoid creating dust.

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

Environmental Precautions: Do not let the product enter drains.

Disposal: Dispose of 6-Methoxynicotinic acid and any contaminated materials in accordance

with local, state, and federal regulations. This may involve incineration in a licensed chemical

destruction plant.[5]

Section 5: Physical and Chemical Properties
Table 4: Physical and Chemical Properties of 6-Methoxynicotinic Acid

Property Value

Molecular Formula C₇H₇NO₃[6]

Molecular Weight 153.14 g/mol [6]

Appearance White to light yellow solid

Melting Point 171.5-172.5 °C[2]

Boiling Point 283.8 ± 20.0 °C (Predicted)[2]

Solubility Soluble in water, methanol, and ether.

Section 6: Stability and Reactivity
Reactivity: Generally stable under normal conditions.[7]

Chemical Stability: Stable under recommended storage conditions.[7]

Conditions to Avoid: Avoid formation of dust.[7]
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Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides (CO,

CO₂) and nitrogen oxides (NOx).

Emergency Response Workflow:

Emergency Response Protocol

Exposure Event
(Spill, Inhalation, Contact)

Assess Situation
(Is it safe to intervene?)

Evacuate Immediate Area

No

Administer First Aid
(See Section 3)

Yes

Contact Emergency Services / EHS Contain Spill
(If trained and safe)

Report Incident

Click to download full resolution via product page

Caption: General emergency response workflow for incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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